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Compound of Interest

Compound Name: 3-(2-Oxocyclohexyl)propanoic acid

Cat. No.: B1294525

The cytotoxic efficacy of different cyclohexyl propanoic acid derivatives is summarized below.
The half-maximal inhibitory concentration (IC50) values represent the concentration of a drug
that is required for 50% inhibition in vitro. Lower IC50 values indicate higher cytotoxic potency.
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Signaling Pathways of Cytotoxic Action

Cyclohexyl propanoic acid derivatives have been shown to induce cytotoxicity through distinct
signaling pathways. One prominent mechanism is caspase-independent apoptosis mediated by
Apoptosis-Inducing Factor (AlIF). In contrast, other derivatives may induce apoptosis via
conventional caspase-dependent pathways.

Caspase-Independent Apoptosis via AlF Translocation

Certain cyclohexyl propanoic acid derivatives trigger oxidative stress and mitochondrial
dysfunction. This leads to the translocation of AIF from the mitochondria to the nucleus, where

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.researchgate.net/publication/221891018_Cyclohexyl_Analogues_of_Ethylenediamine_Dipropanoic_Acid_Induce_Caspase-Independent_Mitochondrial_Apoptosis_in_Human_Leukemic_Cells
https://www.researchgate.net/publication/221891018_Cyclohexyl_Analogues_of_Ethylenediamine_Dipropanoic_Acid_Induce_Caspase-Independent_Mitochondrial_Apoptosis_in_Human_Leukemic_Cells
https://nchr.elsevierpure.com/en/publications/antiproliferative-activity-of-cycloalkanecarboxamide-derivatives-/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

it induces chromatin condensation and large-scale DNA fragmentation, ultimately resulting in

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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